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Compound of Interest

Compound Name: 2,4,5-Trifluoropyridine
CAS No.: 837365-04-5
Cat. No.: B1601670
Get Quote
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Executive Summary

Trifluoropyridines are electron-deficient heterocyclic building blocks essential for modulating
lipophilicity and metabolic stability in drug discovery. The high electronegativity of the three
fluorine atoms lowers the energy of the

-system, making these isomers highly susceptible to Nucleophilic Aromatic Substitution (

).

While there are six theoretical isomers of trifluoropyridine, only 2,3,5-trifluoropyridine and 2,4,6-
trifluoropyridine possess significant commercial and synthetic utility. The remaining isomers
(2,3,4-, 2,3,6-, 2,4,5-, and 3,4,5-) are primarily research-grade intermediates with limited
availability.

Structural Enumeration & Physicochemical Profiling

The six isomers are defined by the positions of the fluorine substituents on the pyridine ring.
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Comparative Properties Table
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Isomer IUPAC Name CAS Registry Boiling Point
Status
2,3,5- High (Pharma
2,3,5- _ o 76469-41-5 102°C _
Trifluoropyridine Intermediate)
2,4,6- High (Building
2,4,6- ] o 3512-17-2 102°C
Trifluoropyridine Block)
2,3,6- Medium (Agro
2,3,6- _ o 3512-18-3 ~105°C (est)
Trifluoropyridine precursor)
2,3,4-
2,3,4- ) o 84477-04-3 N/A Low (Research)
Trifluoropyridine
2,4,5-
2,4,5- ) o 837365-04-5 N/A Low (Research)
Trifluoropyridine
3,4,5-
3,4,5- 67815-54-7 N/A Low (Research)

Trifluoropyridine

Note on Boiling Points: The boiling points of the isomers are remarkably similar due to

comparable molecular weights and polarity vectors, often requiring high-efficiency fractional

distillation for separation if synthesized in mixtures.

Synthetic Methodologies

The primary route to trifluoropyridines is Halogen Exchange (HALEX), utilizing perchlorinated
precursors. Direct fluorination is rarely used due to poor selectivity and violent exotherms.

The HALEX Reaction (Industrial Standard)
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The synthesis relies on the nucleophilic displacement of chlorine atoms by fluoride ions
(typically from KF or CsF) in polar aprotic solvents (DMSO, Sulfolane, NMP).

Mechanism: The reaction is driven by the formation of the strong C-F bond. The rate of
exchange correlates with the activation of the C-Cl bond; positions ortho and para to the ring
nitrogen exchange fastest due to stabilization of the Meisenheimer intermediate.

o 2,3,5-Trifluoropyridine Synthesis: Precursor: 2,3,5-Trichloropyridine.[1] Conditions: KF,
Sulfolane, 200°C. Selectivity: The 2-position exchanges first (activated), followed by the 3-
and 5-positions.

o 2,4,6-Trifluoropyridine Synthesis: Precursor: 2,4,6-Trichloropyridine.[2] Conditions: KF,
Sulfolane/DMSO. Selectivity: All positions are activated (ortho/para to N), allowing for facile
and high-yield conversion.

Synthesis Workflow Diagram (Graphviz)
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2,4,6-Trichloropyridine

2,4,6-Trifluoropyridine
(Target B)

Click to download full resolution via product page

Caption: Synthetic tree illustrating the divergence from pentachloropyridine to the two primary
trifluoropyridine isomers via reductive dechlorination and subsequent fluorination.

Reactivity Profile: Regioselective Functionalization

For drug development, the value of trifluoropyridines lies in their predictable regioselectivity
during Nucleophilic Aromatic Substitution (

).
General Rules of Regioselectivity
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» Nitrogen Activation: The ring nitrogen is the primary activating group. Positions 2, 4, and 6
(ortho/para) are highly activated. Position 3 and 5 (meta) are deactivated.

e Fluorine Activation: Fluorine atoms ortho or para to the site of attack stabilize the
Meisenheimer complex via inductive withdrawal (-1 effect).

» Leaving Group Ability: Fluorine is an excellent leaving group in

due to the high C-F bond polarization, which accelerates the initial nucleophilic attack (the
rate-determining step in highly activated systems).

Isomer-Specific Reactivity
Case A: 2,3,5-Trifluoropyridine

This molecule is asymmetric.
e Primary Attack Site:C-2.

o Reasoning: C-2 is ortho to the Nitrogen and ortho to a Fluorine (at C-3). The inductive
effect of the C-3 fluorine makes C-2 the most electrophilic center.

e Secondary Attack Site:C-6.

o Reasoning: C-6 is ortho to Nitrogen and para to a Fluorine (at C-3) but lacks the adjacent
electron-withdrawing boost of an ortho-fluorine. However, C-6 is less sterically hindered
than C-2.

e Outcome: Reaction with nucleophiles (e.g., amines, alkoxides) typically yields the 2-
substituted product, but bulky nucleophiles may favor C-6 due to steric factors.

Case B: 2,4,6-Trifluoropyridine

This molecule is symmetric.
e Primary Attack Site:C-4 or C-2/6.

o Reasoning: In perfluorinated pyridines (pentafluoropyridine), attack occurs exclusively at
C-4 (para) to maximize the stability of the anionic intermediate (para-quinoid resonance
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structure).

o Nuance: In 2,4,6-trifluoropyridine, C-4 is activated by N (para) and two F atoms (meta). C-
2 is activated by N (ortho) and F (ortho/para).

o Consensus: Hard nucleophiles often attack C-2, while soft nucleophiles may favor C-4.
However, C-4 substitution preserves the symmetry of the remaining fluorines (2,6-
difluoro), which is often observed in literature.

Reactivity Flowchart (Graphviz)
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Caption: Regioselectivity map for

reactions. Thicker lines indicate the kinetically favored pathway under standard conditions.

Handling and Safety (E-E-A-T)

o Hazards: All trifluoropyridine isomers are volatile liquids or low-melting solids. They are
potent lachrymators and skin irritants.

o Flammability: Flash points are typically low (~30°C for 2,3,5-TFP), classifying them as
Flammable Liquids (Category 3).

o Storage: Must be stored under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis.
While the C-F bond is strong, the electron-deficient ring makes them susceptible to slow
hydrolysis by atmospheric moisture over time, releasing HF.
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e Protocol: Use only in a fume hood with HF-compatible waste streams. Avoid glass vessels
for long-term storage if moisture is suspected (etching risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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